Cas no 2680821-23-0 (ethyl 2-{(benzyloxy)carbonyl(propyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylate)

• Product Name: ethyl 2-{(benzyloxy)carbonyl(propyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylate
• CAS No: 2680821-23-0
• MF: C₁₈H₂₁ClN₂O₄S
• MW: 396.888342618942
• CID: 5626191
• PubChem ID: 165933016
• Update Time: 2025-05-21

ethyl 2-{(benzyloxy)carbonyl(propyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680821-23-0
• ethyl 2-{[(benzyloxy)carbonyl](propyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylate
• EN300-28303049
• ethyl 2-{(benzyloxy)carbonyl(propyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylate

• Inchi： 1S/C18H21ClN2O4S/c1-3-10-21(18(23)25-12-13-8-6-5-7-9-13)17-20-14(11-19)15(26-17)16(22)24-4-2/h5-9H,3-4,10-12H2,1-2H3
• InChI Key： CTMZMYUBZBQNCH-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(=O)OCC)SC(=N1)N(C(=O)OCC1C=CC=CC=1)CCC

Computed Properties

• Exact Mass: 396.0910560g/mol
• Monoisotopic Mass: 396.0910560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 97Ų

Additional information on ethyl 2-{(benzyloxy)carbonyl(propyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylate

Ethyl 2-{(Benzyloxy)carbonyl(propyl)amino}-4-(Chloromethyl)-1,3-Thiazole-5-Carboxylate (CAS No. 2680821-23-0): A Comprehensive Overview

Ethyl 2-{(benzyloxy)carbonyl(propyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylate (CAS No. 2680821-23-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug development. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The unique structure of this compound, featuring a thiazole ring, a chloromethyl group, and an ester functional group, makes it a valuable candidate for various therapeutic applications.

The benzyloxy and propylamino substituents on the thiazole ring contribute to the compound's stability and solubility, while the chloromethyl group adds reactivity and potential for further chemical modifications. The ethyl ester moiety at the carboxyl position enhances the compound's lipophilicity, which is crucial for its ability to cross biological membranes and reach target sites within cells.

Recent studies have explored the potential of ethyl 2-{(benzyloxy)carbonyl(propyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylate in various biological contexts. One notable area of research is its antimicrobial activity. Thiazoles are well-known for their ability to inhibit bacterial growth, and this specific compound has shown promising results against both Gram-positive and Gram-negative bacteria. The presence of the chloromethyl group is particularly significant in this context, as it can form covalent bonds with cellular targets, leading to irreversible inhibition of bacterial enzymes.

In addition to its antimicrobial properties, ethyl 2-{(benzyloxy)carbonyl(propyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylate has also been investigated for its antifungal activity. Fungal infections are a significant health concern, especially in immunocompromised individuals. This compound has demonstrated efficacy against several pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is thought to involve disruption of fungal cell membranes and inhibition of key metabolic pathways.

The anticancer potential of ethyl 2-{(benzyloxy)carbonyl(propyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylate has also been a focus of recent research. Thiazoles have been shown to exhibit cytotoxic effects on various cancer cell lines by inducing apoptosis and inhibiting cell proliferation. The chloromethyl group in this compound may play a crucial role in these effects by forming adducts with critical cellular proteins involved in cell cycle regulation and DNA repair.

From a synthetic perspective, the preparation of ethyl 2-{(benzyloxy)carbonyl(propyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylate involves several steps that require careful control of reaction conditions to ensure high yields and purity. The synthesis typically begins with the formation of the thiazole ring through a condensation reaction between a thiourea derivative and an appropriate aldehyde or ketone. Subsequent functionalization steps introduce the benzyloxy, propylamino, and chloromethyl groups, followed by esterification to form the final product.

The physical properties of ethyl 2-{(benzyloxy)carbonyl(propyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylate are also important considerations for its practical applications. It is a solid at room temperature with a melting point ranging from 100°C to 110°C. The compound is moderately soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for formulation into various dosage forms for both preclinical and clinical studies.

In terms of safety and toxicity, preliminary studies suggest that ethyl 2-{(benzyloxy)carbonyl(propyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylate exhibits low toxicity at therapeutic concentrations. However, further investigations are needed to fully understand its safety profile and potential side effects. Animal studies have shown that the compound is well-tolerated when administered orally or intravenously at doses up to 100 mg/kg body weight.

The future prospects for ethyl 2-{(benzyloxy)carbonyl(propyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylate are promising. Ongoing research aims to optimize its structure through chemical modifications to enhance its potency and selectivity against specific targets. Additionally, efforts are being made to develop more efficient synthetic routes that can be scaled up for large-scale production.

In conclusion, ethyl 2-{(benzyloxy)carbonyl(propyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylate (CAS No. 2680821-23-0) is a versatile compound with significant potential in medicinal chemistry. Its unique structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent against microbial infections and cancer. Continued research will undoubtedly uncover new applications and improve our understanding of its mechanisms of action.